Diethyl 4-(4-ethoxyphenyl)-7-(2-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate

• Molecular Formula: C31H35NO7
• Molecular Weight: 533.6 g/mol
• IUPAC Name: diethyl 4-(4-ethoxyphenyl)-7-(2-methoxyphenyl)-2-methyl-5-oxo-4,6,7,8-tetrahydro-1H-quinoline-3,6-dicarboxylate
• InChI: InChI=1S/C31H35NO7/c1-6-37-20-15-13-19(14-16-20)26-25(30(34)38-7-2)18(4)32-23-17-22(21-11-9-10-12-24(21)36-5)27(29(33)28(23)26)31(35)39-8-3/h9-16,22,26-27,32H,6-8,17H2,1-5H3
• InChI Key: DHQVISDCYSOTCY-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)C2C3=C(CC(C(C3=O)C(=O)OCC)C4=CC=CC=C4OC)NC(=C2C(=O)OCC)C

Description

Diethyl 4-(4-ethoxyphenyl)-7-(2-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate, also known as D4E1M, is a chemical compound that has been extensively studied for its various biological activities. D4E1M belongs to the family of quinolines, which are known for their diverse pharmacological properties.

Mechanism of Action

The mechanism of action of Diethyl 4-(4-ethoxyphenyl)-7-(2-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate is not fully understood, but it is believed to involve the modulation of various signaling pathways. Diethyl 4-(4-ethoxyphenyl)-7-(2-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate has been shown to inhibit the NF-kB signaling pathway, which is involved in the regulation of immune responses and inflammation. It has also been found to inhibit the PI3K/Akt signaling pathway, which is involved in cell survival and proliferation. Furthermore, Diethyl 4-(4-ethoxyphenyl)-7-(2-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate has been shown to activate caspase enzymes, which are involved in the induction of apoptosis.
Biochemical and Physiological Effects:
Diethyl 4-(4-ethoxyphenyl)-7-(2-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate has been shown to have various biochemical and physiological effects. It has been found to inhibit the production of pro-inflammatory cytokines and chemokines, which are involved in the pathogenesis of several inflammatory diseases. Diethyl 4-(4-ethoxyphenyl)-7-(2-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate has also been found to induce apoptosis in cancer cells by activating caspase enzymes and inhibiting the PI3K/Akt signaling pathway. Additionally, Diethyl 4-(4-ethoxyphenyl)-7-(2-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate has been shown to inhibit the replication of several viruses, including influenza A virus, dengue virus, and Zika virus.

Advantages and Limitations for Lab Experiments

Diethyl 4-(4-ethoxyphenyl)-7-(2-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities. It has been extensively studied for its various biological activities, which makes it a useful tool for investigating the mechanisms of action of various signaling pathways. However, Diethyl 4-(4-ethoxyphenyl)-7-(2-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate also has some limitations for lab experiments. It has been shown to have low solubility in water, which can limit its use in certain assays. Additionally, Diethyl 4-(4-ethoxyphenyl)-7-(2-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate has been found to have some cytotoxic effects, which can limit its use in cell-based assays.

Future Directions

There are several future directions for the study of Diethyl 4-(4-ethoxyphenyl)-7-(2-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate. One potential direction is to investigate its use as a therapeutic agent for the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Another potential direction is to investigate its use as a chemotherapeutic agent for the treatment of cancer. Furthermore, Diethyl 4-(4-ethoxyphenyl)-7-(2-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate has been shown to inhibit the replication of several viruses, which makes it a potential candidate for the development of antiviral drugs. Overall, the study of Diethyl 4-(4-ethoxyphenyl)-7-(2-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate has the potential to lead to the development of new therapeutic agents for the treatment of various diseases.

Synthesis Methods

The synthesis of Diethyl 4-(4-ethoxyphenyl)-7-(2-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate involves a multistep process that includes the condensation of 2-methoxybenzaldehyde and 4-ethoxybenzaldehyde with diethyl malonate to form the corresponding ethyl esters. The esters are then subjected to a Michael addition reaction with methyl vinyl ketone in the presence of a base to give the desired quinoline product.

Scientific Research Applications

Diethyl 4-(4-ethoxyphenyl)-7-(2-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate has been studied for its various biological activities, including anti-inflammatory, antitumor, and antiviral properties. It has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, which are involved in the pathogenesis of several inflammatory diseases. Diethyl 4-(4-ethoxyphenyl)-7-(2-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate has also been found to induce apoptosis in cancer cells by activating caspase enzymes and inhibiting the PI3K/Akt signaling pathway. Additionally, Diethyl 4-(4-ethoxyphenyl)-7-(2-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate has been shown to inhibit the replication of several viruses, including influenza A virus, dengue virus, and Zika virus.